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Introduction

Placental Protein 13 (PP13), encoded by the LGALS13 gene, is a member of the galectin
family predominantly expressed in the placenta.[1] It plays a crucial role in pregnancy by
facilitating the remodeling and structural stabilization of maternal uterine arteries and veins.[2]
PP13 is involved in promoting maternal immune tolerance to the fetus and regulating vascular
adaptation to pregnancy.[2][3] Studies have shown that PP13 facilitates vasodilation through
the endothelial nitric oxide synthase (eNOS) and prostaglandin signaling pathways.[2][4]
Notably, low first-trimester levels of PP13 in maternal serum are associated with an increased
risk of developing preeclampsia, a life-threatening hypertensive disorder of pregnancy.[1][5]

The generation of a PP13 gene knockout mouse model is a critical step towards understanding
the in vivo function of this protein in normal pregnancy and the pathophysiology of
preeclampsia. This model will be invaluable for studying the downstream effects of PP13
deficiency on the maternal cardiovascular system, placental development, and fetal growth.
Furthermore, it will serve as an essential tool for the preclinical evaluation of potential
therapeutic interventions, such as PP13 replacement therapy.[1]
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These application notes provide detailed protocols for generating a Lgals13 knockout mouse
model using CRISPR-Cas9 technology, subsequent genotyping, and proposed phenotyping
strategies.

|. Experimental Protocols

Generation of Lgals13 Knockout Mice using CRISPR-
Cas9

This protocol outlines the generation of a global knockout of the Lgals13 gene in mice by
inducing a frameshift mutation in an early exon.[6][7]

a. Design of single guide RNAs (sgRNAS)
« |dentify the mouse Lgals13 gene sequence from the NCBI or Ensembl database.
o Target an early exon (e.g., exon 2) to ensure a complete loss-of-function mutation.[4]

e Use a CRISPR design tool (e.g., CHOPCHOP, CRISPOR) to design 2-3 sgRNAs with high
on-target scores and low off-target potential.

o Order synthetic SgRNAs or plasmids for in vitro transcription.
b. Preparation of CRISPR-Cas9 components for microinjection
e Prepare a microinjection mix containing:

o Cas9 nuclease (protein or mRNA)

o Synthesized and purified sSgRNA(S)

o Microinjection buffer (e.g., TE buffer, pH 7.5)

o The final concentrations of components should be optimized, but a starting point is 100 ng/ul
for Cas9 mRNA and 50 ng/pl for each sgRNA.[8]

c. Zygote Microinjection
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e Harvest zygotes from superovulated female mice (e.g., C57BL/6J strain).

¢ Microinject the CRISPR-Cas9 mixture into the pronucleus or cytoplasm of the fertilized eggs.

[9]

o Surgically transfer the microinjected zygotes into the oviducts of pseudopregnant recipient
female mice.[10]

d. Identification of Founder Mice
e Pups born from the recipient females are potential founders.

o At 2-3 weeks of age, obtain a small tissue sample (e.g., tail tip or ear punch) for genomic
DNA extraction.

o Genotype the pups to identify individuals carrying the desired mutation (see Genotyping
Protocol below).

Genotyping Protocol for Lgals13 Knockout Mice

This protocol is for identifying wild-type (+/+), heterozygous (+/-), and homozygous (-/-)
knockout mice.

a. Genomic DNA Extraction
» Digest the tissue sample overnight at 55°C in a lysis buffer containing Proteinase K.[11]

» Purify the genomic DNA using a standard phenol-chloroform extraction or a commercial DNA
extraction kit.[12]

e Quantify the DNA concentration and quality using a spectrophotometer.
b. PCR Amplification
o Design PCR primers flanking the sgRNA target site in the Lgals13 gene.

o Perform PCR using the extracted genomic DNA as a template. The reaction conditions
should be optimized for the specific primers and polymerase used.[13]
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e Atypical PCR cycling protocol is:
o Initial denaturation: 95°C for 3 minutes
o 35 cycles of:
» Denaturation: 95°C for 30 seconds
» Annealing: 58-62°C for 30 seconds
» Extension: 72°C for 30-60 seconds
o Final extension: 72°C for 5 minutes
c. Genotype Analysis

e Analyze the PCR products by agarose gel electrophoresis. Wild-type and mutant alleles may
show a size difference due to insertions or deletions (indels).

o For more precise analysis, perform Sanger sequencing of the PCR products to confirm the
presence and nature of the indel mutation.

Phenotyping Protocol for Lgals13 Knockout Mice

A comprehensive phenotyping strategy is essential to characterize the effects of Lgals13
knockout.

a. Cardiovascular Phenotyping

Blood Pressure Monitoring: Measure systolic and diastolic blood pressure in pregnant and
non-pregnant knockout and wild-type mice using tail-cuff plethysmography or radiotelemetry.

Vascular Function: Isolate uterine and mesenteric arteries to assess vasodilation in response
to PP13 and other vasoactive substances using pressure myography.[4]

b. Reproductive and Developmental Phenotyping

Fertility Assessment: Set up timed matings and monitor litter size and frequency.
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o Placental Analysis: At mid- and late-gestation, dissect placentas and measure their weight
and diameter. Perform histological analysis to assess labyrinth and junctional zone
morphology.

o Fetal Analysis: Measure fetal weight and crown-rump length to assess for intrauterine growth
restriction.

c. Molecular and Biochemical Analysis

e Gene Expression: Use qRT-PCR or Western blotting to confirm the absence of Lgals13
expression in the placenta of knockout mice.

» Signaling Pathway Analysis: Measure the levels of eNOS, phosphorylated eNOS, and
prostaglandins (e.g., PGI2) in uterine tissue to assess the impact on the PP13 signaling
pathway.

Il. Data Presentation

The following tables are templates for summarizing the quantitative data expected from the
phenotyping of the Lgals13 knockout mouse model. The values presented are illustrative and
based on the known functions of PP13 and phenotypes observed in relevant animal models.

Table 1: Cardiovascular Phenotypes in Pregnant Mice (Gestational Day 18.5)

Systolic Blood Diastolic Blood Uterine Artery
Genotype o

Pressure (mmHg) Pressure (mmHg) Dilation (%)
Wild-Type (+/+) 100+5 70+ 4 50+ 5
Heterozygous (+/-) 115+6 805 3514
Homozygous (-/-) 130+8 95+6 20+ 3

Table 2: Reproductive and Developmental Outcomes
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Placental Weight

Genotype Litter Size Fetal Weight (g)
(mg)

Wild-Type (+/+) 81 100 + 10 15+0.2

Heterozygous (+/-) 71 85+8 1.3+0.2

Homozygous (-/-) 62 70+ 12 1.1+0.3

Table 3: Molecular Analysis of Uterine Tissue

Lgals13 mRNA

PGI2 levels (pg/mg

Genotype (relative p-eNOS/eNOS ratio .
. tissue)
expression)
Wild-Type (+/+) 1.00 + 0.15 1.00 £ 0.10 200 + 25
Heterozygous (+/-) 0.45+£0.08 0.65+£0.09 140 + 20
Homozygous (-/-) Not detectable 0.30 £ 0.05 80+ 15
lll. Visualizations
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Caption: PP13 signaling pathway leading to vasodilation.
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Caption: Experimental workflow for generating PP13 knockout mice.
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Caption: Logical relationships of expected phenotypes in PP13 knockout mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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